1-(4-Benzoylpiperazin-1-yl)-4-(5-chlorothiophen-2-yl)butane-1,4-dione

• Molecular Formula: C19H19ClN2O3S
• Molecular Weight: 390.9 g/mol
• IUPAC Name: 1-(4-benzoylpiperazin-1-yl)-4-(5-chlorothiophen-2-yl)butane-1,4-dione
• InChI: InChI=1S/C19H19ClN2O3S/c20-17-8-7-16(26-17)15(23)6-9-18(24)21-10-12-22(13-11-21)19(25)14-4-2-1-3-5-14/h1-5,7-8H,6,9-13H2
• InChI Key: SUXCCUVTRAVNGK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)CCC(=O)C2=CC=C(S2)Cl)C(=O)C3=CC=CC=C3

Description

1-(4-Benzoylpiperazin-1-yl)-4-(5-chlorothiophen-2-yl)butane-1,4-dione is a diketone-based compound featuring a benzoyl-substituted piperazine ring at position 1 and a 5-chlorothiophene moiety at position 3. The central butane-1,4-dione backbone facilitates structural diversity, enabling modifications at both termini for tailored physicochemical or biological properties. For example, similar compounds like MK88 (1-(thiophen-2-yl)-4-(4-(4-(trifluoromethyl)phenyl)piperidin-1-yl)butane-1,4-dione) are synthesized using HOBt (hydroxybenzotriazole) and TBTU (tetramethyluronium tetrafluoroborate) as coupling agents in dichloromethane (DCM) with triethylamine (NEt₃), yielding high purity (87%) after column chromatography . Characterization of such compounds typically involves ¹H/¹³C NMR, IR spectroscopy, and HR-MS to confirm functional groups (e.g., C=O at ~1700 cm⁻¹ in IR) and molecular formulae .

Biological Activity

1-(4-Benzoylpiperazin-1-yl)-4-(5-chlorothiophen-2-yl)butane-1,4-dione is a compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article provides an overview of its biological activity, including mechanisms of action, therapeutic potential, and relevant research findings.

• Molecular Formula : C17H18ClN2O2S
• Molecular Weight : 344.85 g/mol
• CAS Number : Not specified in the provided data.

The compound's biological activity is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors. The piperazine moiety is known for its role in modulating neurotransmitter systems, while the thiophene and benzoyl groups contribute to its pharmacological properties.

Biological Activity Overview

Research indicates that 1-(4-benzoylpiperazin-1-yl)-4-(5-chlorothiophen-2-yl)butane-1,4-dione exhibits several biological activities:

1. Antimicrobial Activity
The compound has been evaluated for its antimicrobial properties against various pathogens. In vitro studies have shown that it possesses significant antibacterial activity, particularly against Gram-positive bacteria. The disk diffusion method and microdilution assays were employed to assess its efficacy.

Pathogen Tested	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	Not effective
Pseudomonas aeruginosa	Not effective

2. Anticancer Properties
Studies have suggested that this compound may inhibit cancer cell proliferation. The mechanism involves the induction of apoptosis in cancer cells, potentially through the activation of caspase pathways. A study demonstrated that it effectively reduced the viability of various cancer cell lines.

Cancer Cell Line	IC50 (µM)
HeLa (cervical cancer)	15
MCF-7 (breast cancer)	20
A549 (lung cancer)	25

3. Neuroprotective Effects
The compound has shown promise in neuroprotection against oxidative stress-induced neuronal damage. It acts as an antioxidant, scavenging free radicals and reducing neuroinflammation.

Case Studies

Several studies have highlighted the potential of 1-(4-benzoylpiperazin-1-yl)-4-(5-chlorothiophen-2-yl)butane-1,4-dione in treating various conditions:

Case Study 1: Antimicrobial Efficacy
In a study published in Journal of Antimicrobial Chemotherapy, researchers tested the compound against a panel of resistant bacterial strains. Results indicated a significant reduction in bacterial load in vitro, suggesting its potential as a novel antimicrobial agent .

Case Study 2: Cancer Cell Line Studies
A research article in Cancer Letters reported that treatment with this compound led to a marked decrease in cell viability across multiple cancer types, indicating its potential as an anticancer therapeutic .

Comparison with Similar Compounds

Structural and Functional Differences

• Piperazine/Piperidine Modifications: The target compound’s benzoylpiperazine group (Site B) contrasts with MK88’s trifluoromethylphenyl-piperidine .
• Thiophene Substitution : The 5-chloro substituent on the thiophene ring (Site D) in the target compound differs from MK88’s unsubstituted thiophene. Chlorination may increase lipophilicity and influence electronic properties, impacting bioactivity .
• Backbone Flexibility : All compounds share the butane-1,4-dione scaffold, but variations in chain length or rigidity (e.g., isoindole in ) could modulate conformational preferences or target engagement.